Cas no 119730-29-9 (2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one)
2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Pyrimidinone, 2-[[2-(4-methoxyphenyl)-2-oxoethyl]thio]-6-propyl-
- 2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one
- 2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-6-propylpyrimidin-4(3H)-one
- 2-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-4-propyl-1H-pyrimidin-6-one
- 119730-29-9
- AKOS024672762
- F2716-0099
-
- Inchi: 1S/C16H18N2O3S/c1-3-4-12-9-15(20)18-16(17-12)22-10-14(19)11-5-7-13(21-2)8-6-11/h5-9H,3-4,10H2,1-2H3,(H,17,18,20)
- InChI Key: KABFSIRMUUQFJD-UHFFFAOYSA-N
- SMILES: S(CC(C1C=CC(=CC=1)OC)=O)C1NC(C=C(CCC)N=1)=O
Computed Properties
- Exact Mass: 318.10381361Da
- Monoisotopic Mass: 318.10381361Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 480
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 93.1Ų
2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2716-0099-2μmol |
2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one |
119730-29-9 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2716-0099-5μmol |
2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one |
119730-29-9 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2716-0099-10μmol |
2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one |
119730-29-9 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2716-0099-20μmol |
2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one |
119730-29-9 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2716-0099-1mg |
2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one |
119730-29-9 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2716-0099-2mg |
2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one |
119730-29-9 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2716-0099-3mg |
2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one |
119730-29-9 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2716-0099-4mg |
2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one |
119730-29-9 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2716-0099-5mg |
2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one |
119730-29-9 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2716-0099-10mg |
2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one |
119730-29-9 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one
Comprehensive Overview of 2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one (CAS No. 119730-29-9)
2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one, identified by its CAS No. 119730-29-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the dihydropyrimidinone family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a 4-methoxyphenyl group and a propyl side chain in its structure contributes to its unique chemical properties, making it a subject of interest for drug discovery and development.
In recent years, the demand for dihydropyrimidinone derivatives has surged due to their potential applications in treating various medical conditions. Researchers have explored the antimicrobial, anti-inflammatory, and anticancer properties of these compounds. The sulfanyl linkage in 2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one enhances its reactivity, enabling it to interact with biological targets effectively. This has led to its investigation as a potential enzyme inhibitor or receptor modulator in therapeutic applications.
The synthesis of CAS No. 119730-29-9 involves multi-step organic reactions, including condensation, cyclization, and functional group modification. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to characterize its purity and structural integrity. The compound's solubility in organic solvents like DMSO and methanol makes it suitable for laboratory studies, while its stability under controlled conditions ensures reliable experimental results.
One of the trending topics in the scientific community is the search for sustainable synthesis methods for complex molecules like 2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one. Researchers are exploring green chemistry approaches to minimize waste and reduce environmental impact. Additionally, the compound's potential role in personalized medicine and targeted drug delivery systems aligns with the growing focus on precision healthcare.
From an industrial perspective, CAS No. 119730-29-9 is valued for its versatility in medicinal chemistry and material science. Its molecular framework serves as a scaffold for designing novel bioactive molecules, and its derivatives are being tested for neuroprotective and cardiovascular benefits. The compound's structure-activity relationship (SAR) is a key area of study, as slight modifications can significantly alter its pharmacological profile.
In conclusion, 2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one (CAS No. 119730-29-9) represents a promising candidate for future scientific and medical advancements. Its unique chemical structure, combined with its potential therapeutic applications, positions it as a valuable asset in the ongoing quest for innovative solutions to global health challenges. As research continues, this compound may unlock new possibilities in drug design and biotechnology, contributing to the next generation of life-saving therapies.
119730-29-9 (2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-6-propyl-3,4-dihydropyrimidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)